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Compound of Interest

Compound Name: Manganese(lll) oxide

Cat. No.: B075816

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the safe handling, storage,
and use of manganese(lll) oxide (Mn203) powder in a laboratory setting. These guidelines are
intended to minimize risks and ensure the integrity of the material for research, development,
and drug discovery applications.

Physical and Chemical Properties

Manganese(lll) oxide is a black or brownish powder with the following key properties:
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Property Value Citations
CAS Number 1317-34-6 [1]
Molecular Formula Mn20s3 [2]
Molecular Weight 157.87 g/mol [2]

Black, lustrous powder,
Appearance ) ) ] [2]
sometimes with a brown tinge.

Density 4.5 g/mL at 25°C [2][3]

Melting Point 1080°C (decomposes) [21[31[4]

Soluble in cold hydrochloric
acid and ammonium chloride.

Solubility Insoluble in water, alcohol, [2][4]
acetone, and hot sulfuric acid.

Decomposes in nitric acid.

Safety and Handling Protocols

Manganese(lll) oxide powder can pose health risks if not handled correctly. Chronic exposure
to manganese dust may lead to a neurological syndrome known as manganism, with
symptoms resembling Parkinson's disease.[1]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling
manganese(lll) oxide powder. The following PPE is mandatory:
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PPE Category Specification Citations
Tightly fitting safety goggles or

Eye Protection i _ J Y9099 (5]
a face shield.

_ Chemical-resistant gloves
Hand Protection o [1]
(e.g., nitrile or neoprene).

An N95-rated respirator is
recommended for handling
small quantities in a well-

) ) ventilated area. For tasks with

Respiratory Protection ] ] [6]

a higher risk of dust
generation, a full-face
respirator with a P100 filter is

advised.

A lab coat or chemical-
Body Protection resistant suit should be wornto  [1]

prevent skin contact.

Engineering Controls

To minimize inhalation exposure, the following engineering controls should be in place:

o Ventilation: Always handle manganese(lll) oxide powder in a well-ventilated area, preferably
within a certified chemical fume hood.[1]

o Containment: For procedures with a high potential for aerosolization, such as sonication or
vigorous mixing, use of a glove box is recommended.

General Handling Procedures

» Avoid the formation and inhalation of dust.[5]
e Use non-sparking tools to prevent ignition sources.

» Wash hands thoroughly after handling, even if gloves were worn.[1]
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» Do not eat, drink, or smoke in areas where manganese(lll) oxide is handled.[1]

Spill and Waste Disposal

o Spills: In the event of a spill, evacuate the area and prevent dust from becoming airborne.

Use a HEPA-filtered vacuum for cleanup. Do not use compressed air.[7] Place the collected

material in a sealed, labeled container for disposal.

o Waste Disposal: Dispose of manganese(lll) oxide waste and contaminated materials in

accordance with local, state, and federal regulations. Do not dispose of in regular trash or

down the drain.[5]

Storage Protocols

Proper storage is crucial to maintain the stability and purity of manganese(lll) oxide powder.

Storage Parameter

Recommendation

Citations

Container

Store in a tightly sealed,
properly labeled container.
Suitable materials include
glass or high-density
polyethylene.

[1](7]

Environment

Store in a cool, dry, and well-

ventilated area.

[1]5]

Incompatible Materials

Store away from strong acids

and oxidizing agents.

[1]5]

Temperature

Ambient room temperature is

generally acceptable.[4]

Exposure Limits
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Regulatory Body Exposure Limit Notes Citations

Ceiling limit for
OSHA (PEL) 5 mg/m3 manganese [718]
compounds.

Time-weighted
ACGIH (TLV) 0.02 mg/m3 average (TWA) for the  [1][8][9]
respirable fraction.

TWA for an 8-hour
NIOSH (REL) 1 mg/m3 [5]
workday.

Experimental Protocols

Manganese(lll) oxide is utilized in various research applications, including catalysis and the

synthesis of nanomaterials for drug delivery.[10][11]

Protocol for Hydrothermal Synthesis of Manganese
Oxide Nanoparticles

This protocol is adapted from a method for synthesizing manganese oxide nanopatrticles for
potential use in biomedical applications.[10]

Materials:

Manganese(ll) sulfate monohydrate (MNnSQOa4-Hz20)

Potassium permanganate (KMnQOa)

Deionized water

Absolute ethanol

Teflon-lined stainless steel autoclave

Procedure:
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e |In a fume hood, dissolve 8 mmol of MNnSO4-H20 and 8 mmol of KMnOa4 in 40 mL of deionized
water with constant stirring.

» Transfer the resulting solution to a 50 mL Teflon-lined stainless steel autoclave.
o Seal the autoclave and heat it to 90°C for 6 hours in a laboratory oven.

» Allow the autoclave to cool to room temperature.

o Collect the precipitate by filtration.

e Wash the product several times with deionized water and absolute ethanol.

» Dry the resulting manganese oxide nanoparticles in an oven at 80°C.

o For crystalline Mn20s, the product can be calcined at 600°C for 6 hours in a furnace.[10]

Protocol for Sol-Gel Synthesis of Manganese(lll) Oxide
Nanoparticles

This protocol is based on a sol-gel method for producing nanoporous manganese oxide.[12]
Materials:

o Manganese(ll) nitrate tetrahydrate (Mn(NO3)2:4H20)

o Ethylene glycol

Procedure:

In a fume hood, dissolve 25 g of Mn(NO3)2:4H20 in 100 mL of ethylene glycol with stirring.

Heat the solution to 80°C while continuing to stir until a thick gel forms.

Increase the temperature to 100°C to allow the gel to slowly combust into a fine powder.

Transfer the powder to a furnace and sinter at 700°C for 4 hours to obtain crystalline Mn20s.
[12]
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Visualizations

Safe Handling Workflow for Manganese(lll) Oxide Powder
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Caption: Workflow for the safe handling of manganese(lll) oxide powder.

Caption: Materials incompatible with manganese(lil) oxide.

Hydrothermal Synthesis of Manganese Oxide Nanoparticles
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Caption: Experimental workflow for hydrothermal synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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